Cas no 87200-48-4 (Phenol,4-isothiocyanato-3-nitro-)
87200-48-4 structure
Product Name:Phenol,4-isothiocyanato-3-nitro-
CAS No:87200-48-4
MF:C7H4N2O3S
MW:196.183259963989
CID:720854
PubChem ID:13266751
Update Time:2025-04-19
Phenol,4-isothiocyanato-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-isothiocyanato-3-nitro-
- 4-HYDROXY-2-NITROPHENYLISOTHIOCYANATE
- 4-isothiocyanato-3-nitrophenol
- Phenol,4-isothiocyanato-3-nitro
- 87200-48-4
- AKOS006276902
- DTXSID50533191
-
- Inchi： 1S/C7H4N2O3S/c10-5-1-2-6(8-4-13)7(3-5)9(11)12/h1-3,10H
- InChI Key： ZIQUBPCXPIDWOA-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(=CC=1[N+](=O)[O-])O
Computed Properties
- Exact Mass: 195.99400
- Monoisotopic Mass: 195.99426317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 110.50000
- LogP: 2.55790
Phenol,4-isothiocyanato-3-nitro- Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Phenol,4-isothiocyanato-3-nitro- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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